Cas no 27067-97-6 (10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI))
27067-97-6 structure
Product Name:10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI)
CAS No:27067-97-6
MF:C18H22ClIN2OS
MW:476.802554607391
CID:280013
PubChem ID:24190823
Update Time:2025-04-19
10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI)
- 3-(2-chloro-5-oxophenothiazin-10-yl)propyl-trimethylazanium,iodide
- NSC115178
- NSC-115178
- 3-(2-Chloro-5-oxo-5lambda~4~-phenothiazin-10(5H)-yl)-N,N,N-trimethylpropan-1-aminium iodide
- 27067-97-6
- DTXSID80637934
-
- Inchi: 1S/C18H22ClN2OS.HI/c1-21(2,3)12-6-11-20-15-7-4-5-8-17(15)23(22)18-10-9-14(19)13-16(18)20;/h4-5,7-10,13H,6,11-12H2,1-3H3;1H/q+1;/p-1
- InChI Key: QMNARHWBTMLOSR-UHFFFAOYSA-M
- SMILES: [I-].ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2=O)CCC[N+](C)(C)C
Computed Properties
- Exact Mass: 476.01900
- Monoisotopic Mass: 476.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 39.52000
- LogP: 1.98920
10H-Phenothiazine-10-propanaminium,2-chloro-N,N,N-trimethyl-, iodide, 5-oxide (9CI) Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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